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Compound of Interest

Compound Name:
2-chloro-N-(4-

chlorophenyl)propanamide

CAS No.: 21262-05-5

Cat. No.: B1350247

Get Quote

An In-depth Technical Guide to 2-chloro-N-(4-chlorophenyl)propanamide

Introduction
2-chloro-N-(4-chlorophenyl)propanamide is a chemical compound belonging to the class of

acetanilides. It serves as a valuable intermediate in organic synthesis, particularly in the

development of more complex molecules for pharmaceutical and research applications.[1][2]

Its structure, featuring a chlorinated phenyl ring and a reactive chloro-propanamide side chain,

makes it a versatile building block for introducing specific functionalities into target compounds.

This guide provides a comprehensive overview of its fundamental properties, synthesis, and

handling considerations, tailored for professionals in chemical research and drug development.

Physicochemical Properties
The fundamental properties of 2-chloro-N-(4-chlorophenyl)propanamide are summarized

below. These data are crucial for its identification, handling, and use in synthetic protocols.
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Property Value Source

CAS Number 21262-05-5 [3]

Molecular Formula C₉H₉Cl₂NO [1]

Molecular Weight 218.08 g/mol [1][4]

Purity ≥97% [3]

InChI

InChI=1S/C9H9Cl2NO/c1-

6(10)9(13)12-8-4-2-7(11)3-5-

8/h2-6H,1H3,(H,12,13)

[1]

InChIKey
LARDKNUATHUMFI-

UHFFFAOYSA-N
[1]

SMILES CC(Cl)C(=O)Nc1ccc(Cl)cc1 [1]

Synthesis and Mechanism
The synthesis of 2-chloro-N-(4-chlorophenyl)propanamide is typically achieved through a

nucleophilic acyl substitution reaction between 4-chloroaniline and 2-chloropropionyl chloride.

This reaction is a classic example of amide bond formation.

Reaction Mechanism: Nucleophilic Addition-Elimination
The underlying mechanism is a two-step nucleophilic addition-elimination process.[5][6][7]

Nucleophilic Attack: The lone pair of electrons on the nitrogen atom of 4-chloroaniline acts as

a nucleophile, attacking the electrophilic carbonyl carbon of 2-chloropropionyl chloride. This

breaks the pi bond of the carbonyl group, and the electrons are pushed onto the oxygen

atom, forming a tetrahedral intermediate.[5][6]

Elimination: The tetrahedral intermediate is unstable. The lone pair on the oxygen atom

reforms the carbon-oxygen double bond, and the chloride ion is eliminated as a leaving

group. A base, such as pyridine or excess amine, then deprotonates the nitrogen atom to

yield the final N-substituted amide product and a salt (e.g., pyridinium chloride).[5]

Caption: Nucleophilic addition-elimination mechanism.
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Experimental Protocol
The following protocol is a representative procedure for the synthesis of chloroacetanilides,

adapted for the specific target compound.[8][9]

Setup: In a round-bottom flask equipped with a magnetic stirrer and a dropping funnel,

dissolve 4-chloroaniline (1.0 equivalent) in a suitable anhydrous solvent (e.g., chloroform,

benzene) under an inert atmosphere.[9][10]

Base Addition: Add a base such as pyridine (1.0 equivalent) to the solution. The base acts as

a scavenger for the hydrochloric acid byproduct.[9]

Cooling: Cool the reaction mixture in an ice bath to 0-10°C. This is crucial to control the

exothermic nature of the reaction.[9]

Acyl Chloride Addition: Add 2-chloropropionyl chloride (1.0 equivalent) dropwise to the stirred

solution, ensuring the temperature does not exceed 35°C.[9]

Reaction: After the addition is complete, remove the ice bath and allow the mixture to stir at

ambient temperature for several hours (e.g., 4-16 hours) to ensure the reaction goes to

completion.[9][10]

Workup and Purification:

Concentrate the reaction mixture under reduced pressure to remove the solvent.[8][9]

Treat the resulting solid residue with water to dissolve the pyridinium hydrochloride salt.[8]

[9]

Collect the crude product by filtration and wash it with water.[8][9]

Dry the solid and recrystallize from an appropriate solvent system (e.g.,

methylcyclohexane-ethyl acetate) to obtain the purified 2-chloro-N-(4-
chlorophenyl)propanamide.[8][9]
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Caption: General workflow for the synthesis of the title compound.
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2-chloro-N-(4-chlorophenyl)propanamide is primarily utilized as a chemical intermediate. Its

bifunctional nature—containing both an amide linkage and an alkyl chloride—allows for further

chemical modifications.

Pharmaceutical Synthesis: N-arylacetamides are recognized as important intermediates for

synthesizing compounds with potential medicinal and pharmaceutical value.[11] The

structural motif is found in various biologically active molecules.

Agrochemical Research: Chloroacetanilide derivatives have been investigated for their

potential as herbicides and antifungal agents.[12] While the specific activity of the title

compound is not widely documented, its class of compounds is of significant interest in

agrochemical development.

Research Chemical: It serves as a starting material for creating novel compounds and

exploring structure-activity relationships in drug discovery programs.[1]

Safety and Handling
A specific Safety Data Sheet (SDS) for 2-chloro-N-(4-chlorophenyl)propanamide should

always be consulted before handling. However, based on the hazards associated with its

precursors and analogous compounds, the following precautions are advised:

Reactant Hazards: The reactant 2-chloropropionyl chloride is a flammable, corrosive liquid

that causes severe skin and eye burns and is harmful if inhaled.[13]

Analog Hazards: Similar compounds, such as 2-chloro-N-(4-chlorophenyl)acetamide, are

known to cause serious eye damage.[14] Other related chloro-acetamides are listed as

harmful if swallowed.[15]

General Precautions:

Handle in a well-ventilated fume hood.

Wear appropriate personal protective equipment (PPE), including chemical-resistant

gloves, safety goggles, and a lab coat.

Avoid inhalation of dust and contact with skin and eyes.[16]
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In case of contact, rinse the affected area immediately with copious amounts of water.

This compound is intended for research use only and is not for diagnostic or therapeutic use.

[17]

References
PrepChem.com. Synthesis of 2-chloro-N-(4-chlorophenyl)-2-propenamide. Available from:

[Link]

International Journal of Pharma Sciences and Research. SYNTHESIS OF BIOLOGICALLY

ACTIVE 2-CHLORO-N-ALKYL/ARYL ACETAMIDE DERIVATIVES. 2012-01-02. Available

from: [Link]

Safety Data Sheet. 103320 - 3-Chloro-1,2-propanediol. Available from: [Link]

Cole-Parmer. Material Safety Data Sheet - 2-Chloropropionyl chloride, 95%. Available from:

[Link]

ChemSynthesis. 2-chloro-2-methylpropanal. 2025-05-20. Available from: [Link]

PubChem. 2-chloro-N-[1-(4-chlorophenyl)propyl]propanamide. Available from: [Link]

Google Patents. Method for preparing 2-chloropropionyl chloride with high optical activity.

NIH National Library of Medicine. 2-Chloro-N-(4-hydroxyphenyl)acetamide. Available from:

[Link]

MySkinRecipes. 2-Chloro-N-(4-fluorophenyl)propanamide. Available from: [Link]

ResearchGate. (PDF) 2-Chloro-N-(4-chloro-2-nitrophenyl)acetamide. 2025-08-10. Available

from: [Link]

Der Pharma Chemica. Synthesis, characterisation of some derivatives of 3-[(4-chlorophenyl)

sulfonyl] propane hydrazide. Available from: [Link]

Beijing Xinheng Research Technology Co., Ltd. 2-Chloro-N-(4-chlorophenyl)propanamide.

Available from: [Link]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.scbt.com/p/2-chloro-n-2-chlorophenyl-propanamide
https://www.prepchem.com/synthesis-of-2-chloro-n-4-chlorophenyl-2-propenamide
https://ijpsr.group/index.php/ijpsr/article/view/100/100
https://www.chemsrc.com/en/cas/96-24-2_840789.html
https://www.coleparmer.com/safety-data-sheets/2-chloropropionyl-chloride-95-295165000
https://www.chemsynthesis.com/base/chemical-structure-917-93-1.html
https://pubchem.ncbi.nlm.nih.gov/compound/43697940
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC11043322/
https://myskinrecipes.com/ingredients/2-chloro-n-4-fluorophenylpropanamide
https://www.researchgate.net/publication/230198595_2-Chloro-N-4-chloro-2-nitrophenylacetamide
https://www.derpharmachemica.com/pharma-chemica/synthesis-characterisation-of-some-derivatives-of-3-4-chlorophenyl-sulfonyl-propane-hydrazide.pdf
https://www.benchchem.com/product/b1350247/docs?utm_src=pdf-body#2-chloro-n-4-chlorophenyl-propanamide-basic-properties
http://www.bxxh-tech.com/product/A2025550.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1350247?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


PubChem. 3-Chloro-N-(4-chlorophenyl)propanamide. Available from: [Link]

PrepChem.com. Synthesis of 2,3-dichloro-N-(4-chlorophenyl)propanamide. Available from:

[Link]

Chemguide. NUCLEOPHILIC ADDITION / ELIMINATION IN THE REACTION BETWEEN

ACYL CHLORIDES AND AMINES. Available from: [Link]

MDPI. N-(3-chlorophenethyl)-4-nitrobenzamide. Available from: [Link]

Doc Brown's Chemistry. Reaction mechanisms: acid/acyl chloride with ammonia/amines.

Available from: [Link]

Cheméo. Chemical Properties of Propanamide, N-propyl-. Available from: [Link]

Chemguide. Explaining the reaction between acyl chlorides and amines. Available from:

[Link]

ChemBK. 2-chloro-N-[(2-fluorophenyl)methyl]propanamide. Available from: [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. 2-Chloro-N-(4-chlorophenyl)propanamide | CymitQuimica [cymitquimica.com]

2. 2-Chloro-N-(4-fluorophenyl)propanamide [myskinrecipes.com]

3. 2-Chloro-N-(4-chlorophenyl)propanamide - CAS:21262-05-5 - 北京欣恒研科技有限公司
[konoscience.com]

4. 3-Chloro-N-(4-chlorophenyl)propanamide | C9H9Cl2NO | CID 177064 - PubChem
[pubchem.ncbi.nlm.nih.gov]

5. chemguide.co.uk [chemguide.co.uk]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 9 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/177064
https://www.prepchem.com/synthesis-of-2-3-dichloro-n-4-chlorophenyl-propanamide
https://www.chemguide.co.uk/mechanisms/addelim/amines.html
https://www.mdpi.com/1422-8599/2024/1/1
https://www.docbrown.info/page07/mech10a.htm
https://www.chemeo.com/cid/74-069-0/Propanamide-N-propyl-
https://www.chemguide.co.uk/mechanisms/addelim/explamines.html
https://www.chembk.com/en/chem/Propanamide,%202-chloro-N-%5B(2-fluorophenyl)methyl%5D-
https://www.benchchem.com/product/b1350247?utm_src=pdf-custom-synthesis#bc-rfq
https://cymitquimica.com/pt/produtos/3D-FC113988/21262-05-5/2-chloro-n-4-chlorophenylpropanamide/
https://www.myskinrecipes.com/shop/en/amide-intermediates/166082-2-chloro-n-4-fluorophenylpropanamide.html
https://www.konoscience.com/product/A2025550
https://www.konoscience.com/product/A2025550
https://pubchem.ncbi.nlm.nih.gov/compound/3-chloro-N-_4-chlorophenyl_propanamide
https://pubchem.ncbi.nlm.nih.gov/compound/3-chloro-N-_4-chlorophenyl_propanamide
https://www.chemguide.co.uk/mechanisms/addelim/amines.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1350247?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


6. reaction of acid/acyl chlorides with ammonia/amines nucleophilic addition elimination
substitution reaction mechanism to form amides reagents reaction conditions organic
synthesis doc brown's advanced A level organic chemistry revision notes for AQA, Edexcel,
OCR, Salters, WJEC & CCEA courses [docbrown.info]

7. chemguide.co.uk [chemguide.co.uk]

8. prepchem.com [prepchem.com]

9. prepchem.com [prepchem.com]

10. researchgate.net [researchgate.net]

11. 2-Chloro-N-(4-hydroxyphenyl)acetamide - PMC [pmc.ncbi.nlm.nih.gov]

12. ijpsr.info [ijpsr.info]

13. pim-resources.coleparmer.com [pim-resources.coleparmer.com]

14. 2-Chloro-N-(4-chlorophenyl)acetamide | 3289-75-6 | Tokyo Chemical Industry Co., Ltd.
(APAC) [tcichemicals.com]

15. static.cymitquimica.com [static.cymitquimica.com]

16. dcfinechemicals.com [dcfinechemicals.com]

17. scbt.com [scbt.com]

To cite this document: BenchChem. ["2-chloro-N-(4-chlorophenyl)propanamide" basic
properties]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1350247/docs#2-chloro-n-4-chlorophenyl-
propanamide-basic-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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